Molecular Weight Differentiation vs. Unsubstituted & Direct Analogs
The 8-methoxy substitution and methylene spacer in the target compound produce a molecular weight of 278.71 g/mol, which is 12.1% higher than the unsubstituted 6-ylmethanesulfonyl chloride analog (CAS 1250620-03-1; MW 248.68) , and 18.8% higher than the direct 6-sulfonyl chloride comparator lacking the methylene spacer (CAS 63758-12-3; MW 234.65) . This MW difference translates into a quantifiable shift in molar equivalents: for a 1 mmol-scale reaction, the target compound requires 278.71 mg versus 248.68 mg for the unsubstituted analog—a 30.03 mg mass difference per millimole that directly affects stoichiometric calculations in parallel synthesis and library production .
| Evidence Dimension | Molecular weight (g/mol) and mass per millimole (mg/mmol) |
|---|---|
| Target Compound Data | MW = 278.71 g/mol; 278.71 mg/mmol |
| Comparator Or Baseline | Comparator 1 (CAS 1250620-03-1): MW = 248.68 g/mol, 248.68 mg/mmol. Comparator 2 (CAS 63758-12-3): MW = 234.65 g/mol, 234.65 mg/mmol |
| Quantified Difference | +12.1% vs. CAS 1250620-03-1 (+30.03 mg/mmol); +18.8% vs. CAS 63758-12-3 (+44.06 mg/mmol) |
| Conditions | Calculated from exact molecular formulas: C10H11ClO5S (target), C9H9ClO4S (unsubstituted analog), C8H7ClO4S (direct sulfonyl chloride) |
Why This Matters
Procurement decisions predicated on cost-per-gram alone will underestimate reagent requirements by 12–19% if an unsubstituted analog is mistakenly substituted; accurate molar budgeting in multi-step parallel synthesis requires this MW differential be factored into purchasing quantities.
